Cas no 1773-44-0 (o-Tolualdehyde 2,4-dinitrophenylhydrazone)

• Product Name: o-Tolualdehyde 2,4-dinitrophenylhydrazone
• CAS No: 1773-44-0
• MF: C₁₄H₁₂N₄O₄
• MW: 300.26948261261
• MDL: MFCD00191584
• CID: 202102
• PubChem ID: 87577210
• Update Time: 2025-10-29

o-Tolualdehyde 2,4-dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methyl-, 2-(2,4-dinitrophenyl)hydrazone
• o-Tolualdehyde 2,4-Dinitrophenylhydrazone
• o-Tolualdehyde-2,4-DNPH
• N-[(2-methylphenyl)methylideneamino]-2,4-dinitroaniline
• o-Tolualdehyde(DNPHDerivative)
• o-Tolualdehyde(DNPHDerivative) Solution
• o-Tolualdehyde-2,4-DNPH solution
• o-Tolualdehyde-DNPH
• o-Tolualdehyde-DNPH solution
• 2.4-Dinitro-phenylhydrazon von 2-Methyl-benzaldehyd
• 2'-Methylbenzaldehyde 2,4-Dinitrophenylhydrazone
• m-Tolualdehyde-DNPH
• o-Tolualdehyd-<2.4-dinitro-phenylhydrazon>
• o-Tolualdehyde-2,4-dinitrophenylhydrazone
• T1447
• NSC 409528
• VZ21908
• 1-(2,4-Dinitrophenyl)-2-[(2-methylphenyl)methylidene]hydrazine
• o-Tolualdehyde 2,4-dinitro-phenylhydrazone
• BAA77344
• (E)-1-(2,4-dinitrophenyl)-2-(2-methylbenzylidene)hydrazine
• o-Tolualdehyde,4-dinitrophenyl)hydrazone
• 2-Methylbenzaldehyde (2,4-dinitrophenyl)hydrazone #
• o-Tolualdehyde 2,4-DNPH
• AKOS001002054
• 1773-44-0
• N-[(2-methylphenyl)methylideneamino]-2,4-dinitro-aniline
• MFCD00191584
• o-Tolualdehyde, (2,4-dinitrophenyl)hydrazone
• Benzaldehyde, 2-methyl-, 2-(2,4-dinitrophenyl)hydrazone
• NSC-409528
• CS-0448712
• o-Tolualdehyde-2,4-DNPH, analytical standard
• Benzaldehyde,2-methyl-,2-(2,4-dinitrophenyl)hydrazone
• NSC409528
• QUIFNJPMGQCNMH-OQLLNIDSSA-N
• Benzaldehyde, 2-methyl-, (2,4-dinitrophenyl)hydrazone
• o-Tolualdehyde 2,4-dinitrophenylhydrazone

• MDL： MFCD00191584
• Inchi： 1S/C14H12N4O4/c1-10-4-2-3-5-11(10)9-15-16-13-7-6-12(17(19)20)8-14(13)18(21)22/h2-9,16H,1H3/b15-9+
• InChI Key： QUIFNJPMGQCNMH-OQLLNIDSSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N/N=C/C1C=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 300.08600
• Monoisotopic Mass: 300.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Not determined
• Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 195.0 to 198.0 deg-C
• Boiling Point: 471.3 °C at 760 mmHg
• Flash Point: 2℃
• Refractive Index: 1.638
• Solubility: Insuluble (1.3E-3 g/L) (25 ºC),
• PSA: 116.03000
• LogP: 4.37680
• Solubility: Not determined

o-Tolualdehyde 2,4-dinitrophenylhydrazone Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3/PG 2
• WGK Germany：3
• Hazard Category Code： 36/37/38-23/24/25-11-41-37/38-36-20/21/22-22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on o-Tolualdehyde 2,4-dinitrophenylhydrazone

Comprehensive Guide to o-Tolualdehyde 2,4-dinitrophenylhydrazone (CAS No. 1773-44-0): Properties, Applications, and Market Insights

o-Tolualdehyde 2,4-dinitrophenylhydrazone (CAS No. 1773-44-0) is a specialized organic compound widely used in analytical chemistry and research applications. This yellow to orange crystalline solid belongs to the class of dinitrophenylhydrazones, which are known for their role in carbonyl compound detection and chromatographic analysis. With the increasing demand for precise analytical methods in pharmaceutical and environmental testing, this compound has gained significant attention in scientific communities.

The chemical structure of o-Tolualdehyde DNPH features a 2,4-dinitrophenylhydrazone moiety attached to an o-tolualdehyde group, giving it unique spectroscopic properties. Researchers value this compound for its excellent stability and characteristic absorption maxima, typically around 360-380 nm, making it ideal for UV-Vis spectrophotometry applications. Recent studies highlight its utility in air quality monitoring systems, particularly for detecting volatile organic compounds (VOCs) in urban environments.

In laboratory settings, o-Tolualdehyde 2,4-DNPH serves as a crucial reference standard for HPLC calibration and mass spectrometry applications. Its well-defined chromatographic behavior makes it particularly valuable for method development in analytical chemistry laboratories. The compound's predictable retention times and distinctive mass fragmentation patterns contribute to its popularity in quality control protocols for pharmaceutical analysis.

The synthesis of CAS 1773-44-0 typically involves the condensation reaction between o-tolualdehyde and 2,4-dinitrophenylhydrazine under controlled conditions. This process yields a product with high purity, essential for sensitive analytical applications. Modern purification techniques, including recrystallization and column chromatography, ensure the compound meets stringent research-grade standards demanded by academic and industrial laboratories.

From a commercial perspective, the market for o-Tolualdehyde dinitrophenylhydrazone has shown steady growth, driven by expanding applications in environmental analysis and food safety testing. Manufacturers are focusing on developing high-purity batches to meet the exacting requirements of regulatory compliance testing. The compound's role in indoor air quality assessment has become particularly relevant with increasing awareness of VOC exposure risks in residential and occupational settings.

Storage and handling of o-Tolualdehyde 2,4-dinitrophenylhydrazone require standard laboratory precautions. The compound should be kept in amber glass containers at controlled temperatures to maintain stability. While not classified as hazardous under normal handling conditions, appropriate personal protective equipment (PPE) is recommended when working with fine powders to prevent inhalation exposure.

Recent advancements in analytical method development have created new opportunities for CAS 1773-44-0 applications. Researchers are exploring its potential in microplastic analysis and forensic chemistry, where precise identification of carbonyl compounds is crucial. The compound's well-characterized properties make it an excellent candidate for method validation studies and instrument performance verification.

Quality specifications for o-Tolualdehyde DNPH derivative typically include parameters such as melting point range (usually 230-234°C), purity by HPLC (≥98%), and appropriate spectroscopic characteristics. Reputable suppliers provide comprehensive certificates of analysis and material safety data sheets (MSDS) to ensure proper product identification and safe handling procedures.

Environmental scientists have recently utilized o-Tolualdehyde 2,4-DNPH in studies monitoring atmospheric pollutants and indoor air contaminants. The compound's derivatives help identify specific carbonyl pollutants in complex environmental samples. This application has gained importance with growing concerns about urban air quality and climate change impacts on atmospheric chemistry.

Future research directions for 1773-44-0 may include development of novel derivatization techniques for trace analysis and exploration of its potential in biosensor applications. The compound's unique chemical properties continue to make it valuable for advancing analytical science methodologies in various fields, from environmental monitoring to pharmaceutical quality assurance.